Cas no 890604-90-7 (N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide)

• Product Name: N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide
• CAS No: 890604-90-7
• MF: C₁₃H₁₉ClN₂O₂S
• MW: 302.820161104202
• CID: 6089883
• PubChem ID: 8721885
• Update Time: 2025-06-26

N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide
• N-(5-chloro-2-methylphenyl)-4-methyl-1-piperidinesulfonamide
• 1-Piperidinesulfonamide, N-(5-chloro-2-methylphenyl)-4-methyl-
• F3230-0293
• AKOS002265775
• Z274554244
• 890604-90-7
• AP-124/43383008

• Inchi： 1S/C13H19ClN2O2S/c1-10-5-7-16(8-6-10)19(17,18)15-13-9-12(14)4-3-11(13)2/h3-4,9-10,15H,5-8H2,1-2H3
• InChI Key： DSTIRETXWDHORE-UHFFFAOYSA-N
• SMILES： N1(S(NC2=CC(Cl)=CC=C2C)(=O)=O)CCC(C)CC1

Computed Properties

• Exact Mass: 302.0855767g/mol
• Monoisotopic Mass: 302.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 412.2±55.0 °C(Predicted)
• pka: 8.30±0.40(Predicted)

Additional information on N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide

N-(5-Chloro-2-Methylphenyl)-4-Methylpiperidine-1-Sulfonamide: An Overview of Its Properties and Applications

N-(5-Chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide (CAS No. 890604-90-7) is a versatile compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique structural features, which include a chlorinated phenyl group, a methylated piperidine ring, and a sulfonamide functional group. These structural elements contribute to its diverse chemical properties and biological activities.

The sulfonamide functional group is particularly noteworthy due to its well-documented biological activity. Sulfonamides have been extensively studied for their antimicrobial and anti-inflammatory properties, making them valuable components in the development of new drugs. In the case of N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide, the presence of this functional group suggests potential applications in the treatment of bacterial infections and inflammatory conditions.

The chlorinated phenyl group is another key structural feature that influences the compound's properties. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and interact with biological targets. This property is particularly important in drug design, where enhanced lipophilicity can lead to better bioavailability and pharmacokinetic profiles.

The methylated piperidine ring adds further complexity to the molecule. Piperidines are cyclic amines that are commonly found in natural products and synthetic compounds with diverse biological activities. The methylation of the piperidine ring can modulate the compound's conformational flexibility and binding affinity to specific receptors, making it a valuable scaffold for drug discovery.

Recent research has highlighted the potential of N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

In another study, N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide was evaluated for its antimicrobial properties against a panel of bacterial strains. The results showed that it demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding underscores its potential as a broad-spectrum antimicrobial agent.

Beyond its therapeutic applications, N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide has also been explored for its use in chemical synthesis and materials science. Its unique structural features make it an attractive building block for the synthesis of more complex molecules with tailored properties. For example, researchers have utilized this compound as a starting material for the preparation of novel polymers with enhanced mechanical and thermal stability.

In conclusion, N-(5-chloro-2-methylphenyl)-4-methylpiperidine-1-sulfonamide (CAS No. 890604-90-7) is a multifaceted compound with a wide range of potential applications. Its unique combination of structural elements—namely the chlorinated phenyl group, methylated piperidine ring, and sulfonamide functional group—contributes to its diverse chemical properties and biological activities. Ongoing research continues to uncover new possibilities for this compound in pharmaceuticals, chemical synthesis, and materials science, making it an exciting area of study for scientists and researchers alike.